N-(2,3-dichlorobenzyl)-N-{3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine

• Molecular Formula: C17H17Cl2N5S
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-3-(1-phenyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C17H17Cl2N5S/c18-15-9-4-6-13(16(15)19)12-20-10-5-11-25-17-21-22-23-24(17)14-7-2-1-3-8-14/h1-4,6-9,20H,5,10-12H2
• InChI Key: ZMFVOQYENVEMEZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCCCNCC3=C(C(=CC=C3)Cl)Cl

Description

N-(2,3-dichlorobenzyl)-N-{3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DTTA, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

DTTA is a potent antioxidant that works by scavenging free radicals and preventing oxidative damage to cells. It has also been shown to modulate the activity of various enzymes and to inhibit the formation of reactive oxygen species. The exact mechanism of action of DTTA is still under investigation, but it is thought to involve multiple pathways and targets.
Biochemical and Physiological Effects:
DTTA has been shown to have a wide range of biochemical and physiological effects, including the ability to protect cells from oxidative damage, to inhibit the activity of enzymes involved in inflammation and cancer, and to modulate the immune response. DTTA has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTTA in lab experiments is its potent antioxidant activity, which makes it a useful tool for studying the effects of oxidative stress on cells. However, DTTA can also have non-specific effects on cell signaling pathways and enzyme activity, which can make it difficult to interpret experimental results. Additionally, the synthesis of DTTA is a complex process that requires specialized expertise and equipment.

Future Directions

There are several areas of future research that could be explored with DTTA, including studies on its potential as a therapeutic agent for the treatment of neurodegenerative diseases, cancer, and other conditions associated with oxidative stress. Additional studies on the mechanisms of action of DTTA and its effects on cell signaling pathways could also provide valuable insights into the biology of oxidative stress and inflammation. Finally, the development of new synthetic methods for DTTA could help to improve its availability and reduce the cost of research.

Synthesis Methods

The synthesis of DTTA involves several steps, including the reaction of 2,3-dichlorobenzyl chloride with 3-mercaptopropylamine to form the intermediate compound 2,3-dichlorobenzyl-3-mercaptopropylamine. This intermediate is then reacted with 1-phenyl-1H-tetrazole-5-thiol to form the final product, N-(2,3-dichlorobenzyl)-N-{3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine. The synthesis of DTTA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DTTA has been used in a wide range of scientific research applications, including studies on the effects of oxidative stress on cells, the role of antioxidants in preventing cell damage, and the mechanisms of action of various drugs. DTTA has also been used as a tool for studying protein-protein interactions and the structure and function of enzymes.